Cas no 52127-86-3 (1-(2,4,6-trimethylphenyl)tetrazole-5-thiol)

• Product Name: 1-(2,4,6-trimethylphenyl)tetrazole-5-thiol
• CAS No: 52127-86-3
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 2150279
• PubChem ID: 2731964
• Update Time: 2025-04-21

1-(2,4,6-trimethylphenyl)tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)tetrazole-5-thiol
• CHEMBL1383864
• 1-(2,4,6-Trimethyl-phenyl)-1H-tetrazole-5-thiol
• 1-mesityl-4,5-dihydro-1H-1,2,3,4-tetraazole-5-thione
• 52127-86-3
• SMR000460555
• DB-336640
• 1-mesityl-1h-tetrazole-5-thiol
• SCHEMBL1250389
• MLS000861771
• SY352849
• 1,2-Dihydro-1-(2,4,6-trimethylphenyl)-5H-tetrazole-5-thione
• MFCD03547295
• CCG-245324
• AKOS000297176
• HMS2786I17
• DTXSID701190318

• MDL： MFCD03547295
• Inchi： 1S/C10H12N4S/c1-6-4-7(2)9(8(3)5-6)14-10(15)11-12-13-14/h4-5H,1-3H3,(H,11,13,15)
• InChI Key： GVQVSLTUYIDGNC-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 220.078
• Monoisotopic Mass: 220.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.1Ų